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Compound of Interest

Compound Name: 4-lodotoluene

Cat. No.: B166478

An In-depth Technical Guide to 4-lodotoluene

This guide provides a comprehensive overview of 4-lodotoluene, a key aromatic organic
compound. It is intended for researchers, scientists, and professionals in drug development
and chemical synthesis. The document details its chemical structure, nomenclature,
physicochemical properties, and detailed experimental protocols for its synthesis.

Chemical Structure and IUPAC Name

4-lodotoluene is an aromatic compound characterized by a benzene ring substituted with a
methyl group and an iodine atom at the para position (positions 1 and 4, respectively).

IUPAC Name: 1-iodo-4-methylbenzene[1][2][3][4]

Common Synonyms: p-lodotoluene, 4-methyl-1-iodobenzene, p-Tolyl iodide[1][3][5][6]

Chemical Formula: C7H7I[1][2][3][6]

SMILES: CC1=CC=C(l)C=C1[1][6]

InChl Key: UDHAWRUAECEBHC-UHFFFAOYSA-N[1][2][4]

The chemical structure is as follows:
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Physicochemical and Safety Data

The key properties of 4-lodotoluene are summarized in the table below. This compound is a
colorless to pale yellow solid or liquid with a characteristic aromatic odor.[5][6][7][8] It is
insoluble in water but shows good solubility in various organic solvents such as ethanol, ether,
and benzene.[5][6][8]

Property Value

Molecular Weight 218.03 g/mol

Appearance White to light yellow crystalline solid/mass
Melting Point 33-36 °C

Boiling Point 211-212 °C

Solubility Insoluble in water; Soluble in alcohols, ethers
CAS Number 624-31-7

Flash Point 90 °C (closed cup)

Data sourced from[1][3][5][7]1[8]

Safety Information: 4-lodotoluene is considered a skin and eye irritant.[1][5] It may be harmful
if swallowed or in contact with skin.[1] Appropriate personal protective equipment, such as
gloves, safety glasses, and a lab coat, should be worn when handling this chemical.

Applications in Research and Development
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4-lodotoluene is a versatile intermediate in organic synthesis. Its primary applications include:

Pharmaceutical Intermediates: It serves as a building block in the synthesis of various
pharmaceutical compounds.[5][6][7][9][10]

e Cross-Coupling Reactions: It is frequently used in palladium-catalyzed cross-coupling
reactions like the Suzuki-Miyaura and Sonogashira reactions.[7][10]

o Agrochemical Synthesis: The compound is a precursor in the development of pesticides and
herbicides.[6][10]

o Materials Science: It finds use in the production of polarizing films for Liquid Crystal Displays
(LCDs).[7]

e Precursor for other Chemicals: It can be oxidized to form 4-iodobenzoic acid, another
important chemical intermediate.[11]

Experimental Protocols for Synthesis

The synthesis of 4-lodotoluene can be achieved through several routes. Below are detailed
protocols for two common laboratory methods.

Synthesis from Toluene via Nitration, Reduction, and
Diazotization

This multi-step synthesis pathway starts from toluene and is a common method for preparing 4-
lodotoluene.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b166478?utm_src=pdf-body
https://www.guidechem.com/question/how-is-4-iodotoluene-prepared--id130742.html
https://cymitquimica.com/cas/624-31-7/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3427714.htm
https://www.biosynth.com/p/FI34169/624-31-7-4-iodotoluene
https://www.chemimpex.com/fr/products/49324
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3427714.htm
https://www.chemimpex.com/fr/products/49324
https://cymitquimica.com/cas/624-31-7/
https://www.chemimpex.com/fr/products/49324
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3427714.htm
https://en.wikipedia.org/wiki/Iodotoluene
https://www.benchchem.com/product/b166478?utm_src=pdf-body
https://www.benchchem.com/product/b166478?utm_src=pdf-body
https://www.benchchem.com/product/b166478?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Toluene

Nitration
(HNOs3, H2S04)

p-Nitrotoluene

eduction
(Fe, Acid)

p-Toluidine

Diazotization
(NaNOz, H2S0a4, 0-5°C)

Diazonium Salt Intermediate

odination

(K1)

4-|odotoluene

Click to download full resolution via product page

Caption: Synthesis workflow of 4-lodotoluene starting from Toluene.

Step 1: Reduction of p-Nitrotoluene to p-Toluidine[5]

e To a 250 mL four-neck flask, add water (60 mL), iron powder (16.8 g, 0.3 mol), acetic acid
(2.3 mL, 0.04 mol), and ammonium chloride (1.7 g).
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» Heat the mixture to reflux while stirring. After 1.5 hours, add p-nitrotoluene (17.2 g, 0.1 mol).

o Continue the reflux for 2 hours, monitoring the reaction progress with Thin Layer
Chromatography (TLC).

 After the reaction is complete, adjust the pH to 9 using a 20% sodium hydroxide solution.
e Add toluene (30 mL), and continue to reflux and stir for 10 minutes.
« Filter the hot mixture. Wash the filter cake with toluene (2 x 10 mL).

o Combine the filtrate and washings. Remove toluene and water under reduced pressure to
yield p-toluidine as a yellow liquid.

Step 2: Diazotization of p-Toluidine and lodination[5]

e In a 250 mL four-neck flask, add water (40 mL) and slowly add 98% sulfuric acid (20.6 mL,
0.4 mol) while stirring.

e Slowly add p-toluidine (14.2 g, 0.1 mol) followed by an additional 80 mL of water.
e Cool the mixture to 0-5 °C in an ice bath.
o Dropwise, add a solution of sodium nitrite (NaNO2) (7.1 g, 0.1 mol) in water (15 mL).

 After the addition is complete, maintain the temperature for 30 minutes to complete the
diazotization.

o Transfer the resulting diazonium salt solution to another 250 mL four-neck flask containing
potassium iodide (19.9 g, 0.12 mol), copper powder (0.1 g), and water (30 mL).

 After the addition, keep the mixture warm for 30 minutes, then heat to 70-80 °C for another
30 minutes, monitoring with TLC.

e Cool the mixture to room temperature and allow the layers to separate.

e Wash the organic phase sequentially with a hot saturated sodium bisulfite solution (3 x 20
mL) and water (3 x 10 mL).
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» Remove the solvent under reduced pressure to yield 4-lodotoluene as a yellow-brown
liquid.

Synthesis from p-Toluidine
This method is a more direct route if p-toluidine is used as the starting material.
Experimental Procedure:[12]

 Dissolve p-toluidine (20 g) by boiling with concentrated hydrochloric acid (70 mL) and a
sufficient amount of water to form the hydrochloride salt.

e Cool the solution and perform diazotization under standard conditions (e.g., with sodium
nitrite in an ice bath).

e Prepare a solution of potassium iodide (31 g) in water.

e Slowly add the potassium iodide solution to the diazonium salt solution from a dropping
funnel with continuous stirring.

o Allow the mixture to stand. A dark brown mass will form.
« Filter off the solid product.

o Recrystallize the crude product from alcohol to yield pure 4-lodotoluene as yellow plates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm624317
https://www.guidechem.com/question/how-is-4-iodotoluene-prepared--id130742.html
https://cymitquimica.com/cas/624-31-7/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3427714.htm
https://www.tcichemicals.com/IN/en/p/I0218
https://www.biosynth.com/p/FI34169/624-31-7-4-iodotoluene
https://www.chemimpex.com/fr/products/49324
https://en.wikipedia.org/wiki/Iodotoluene
https://prepchem.com/synthesis-4-iodotoluene/
https://www.benchchem.com/product/b166478#4-iodotoluene-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b166478#4-iodotoluene-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b166478#4-iodotoluene-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b166478#4-iodotoluene-chemical-structure-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166478?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

